Cas no 5462-85-1 (4-methyl-n-[(5-nitro-2-thienyl)methyl]aniline)

• Product Name: 4-methyl-n-[(5-nitro-2-thienyl)methyl]aniline
• CAS No: 5462-85-1
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 1593383
• PubChem ID: 784457
• Update Time: 2025-04-21

4-methyl-n-[(5-nitro-2-thienyl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-methyl-n-[(5-nitro-2-thienyl)methyl]aniline
• (5-nitro-2-thienyl)methyl-(p-tolyl)amine
• DTXSID50969890
• CHEMBL1387654
• 4-methyl-n-[(5-nitrothiophen-2-yl)methyl]aniline
• (4-methylphenyl)[(5-nitro-2-thienyl)methyl]amine
• Cambridge id 5462851
• 5462-85-1
• SR-01000209587-1
• cid_784457
• MLS000974586
• HMS2840K14
• SR-01000209587
• SMR000496479
• BDBM75754
• AB00085801-01
• 4-methyl-N-[(5-nitro-2-thiophenyl)methyl]aniline

• Inchi： 1S/C12H12N2O2S/c1-9-2-4-10(5-3-9)13-8-11-6-7-12(17-11)14(15)16/h2-7,13H,8H2,1H3
• InChI Key： REJVHXYMOQINDA-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CNC1C=CC(C)=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.06206
• Monoisotopic Mass: 248.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• Density: 1.326
• Boiling Point: 411.5°C at 760 mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.672
• PSA: 55.17